Cas no 160902-72-7 (Avermectin B1,4''-(acetylamino)-4''-deoxy- (9CI))
160902-72-7 structure
Product Name:Avermectin B1,4''-(acetylamino)-4''-deoxy- (9CI)
CAS No:160902-72-7
MF:C50H75NO14
MW:914.128816843033
CID:205918
PubChem ID:56841759
Update Time:2025-04-19
Avermectin B1,4''-(acetylamino)-4''-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Avermectin B1,4''-(acetylamino)-4''-deoxy- (9CI)
- Aab(1) avermectin
- 4''-(Acetylamino)-4''-deoxyavermectin B1
- 4''-Epiacetylamino-4''-deoxyavermectin B1
- Avermectin B1, 4''-(acetylamino)-4''-deoxy-
- MK-397
- 160902-72-7
-
- Inchi: 1S/C50H75NO14/c1-12-26(2)45-29(5)18-19-49(65-45)24-36-21-35(64-49)17-16-28(4)44(27(3)14-13-15-34-25-58-47-43(53)30(6)20-37(48(54)61-36)50(34,47)55)62-41-23-39(57-11)46(32(8)60-41)63-40-22-38(56-10)42(31(7)59-40)51-33(9)52/h13-16,18-20,26-27,29,31-32,35-47,53,55H,12,17,21-25H2,1-11H3,(H,51,52)/b14-13+,28-16+,34-15+/t26?,27-,29-,31-,32-,35+,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,46-,47+,49+,50+/m0/s1
- InChI Key: ZKWQQXZUCOBISE-ICGOKAJASA-N
- SMILES: O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H](C(C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@@H]1C[C@@H]([C@H]([C@H](C)O1)NC(C)=O)OC)OC |c:2,t:4,10|
Computed Properties
- Exact Mass: 913.51875607g/mol
- Monoisotopic Mass: 913.51875607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 65
- Rotatable Bond Count: 9
- Complexity: 1850
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 179Ų
Avermectin B1,4''-(acetylamino)-4''-deoxy- (9CI) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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